Cas no 38680-83-0 (9b,11b-Epoxy-17,21-dihydroxypregna-1,4-diene-3,20-dione 21-acetate)
38680-83-0 structure
Product Name:9b,11b-Epoxy-17,21-dihydroxypregna-1,4-diene-3,20-dione 21-acetate
CAS No:38680-83-0
MF:C23H28O6
MW:400.464827537537
CID:54903
PubChem ID:11876290
Update Time:2025-04-18
9b,11b-Epoxy-17,21-dihydroxypregna-1,4-diene-3,20-dione 21-acetate Chemical and Physical Properties
Names and Identifiers
-
- 9b,11b-Epoxy-17,21-dihydroxypregna-1,4-diene-3,20-dione 21-acetate
- 21-acetoxy-9,11β-epoxy-17-hydroxy-9β-pregna-1,4-diene-3,20-dione
- 9B,11B-EPOXY-17,21-DIHYDROXYPREGNA-1,4-DIENE-3,20-DIONE 21-ACETATE,IN-HOUSE STANDARD
- 9beta,11beta-Epoxy-17,21-dihydroxypregna-1,4-diene-3,20-dione 21-acetate
- 9b-Pregna-1,4-diene-3,20-dione,9,11b-epoxy-17,21-dihydroxy-,21-acetate (6CI)
- DBNHODAAFAHQNY-WWUWEVONSA-N
- SCHEMBL5708123
- EC 254-079-3
- 85PMV8F52D
- (9beta,11beta)-21-(Acetyloxy)-9,11-epoxy-17-hydroxypregna-1,4-diene-3,20-dione
- 9beta-Pregna-1,4-diene-3,20-dione, 9,11beta-epoxy-17,21-dihydroxy-, 21-acetate
- EINECS 254-079-3
- 38680-83-0
- 9beta,11beta-epoxy-21-acetoxy-17-hydroxypregna-1,4-diene-3,20-dione
- 9beta,11beta-epoxy-21-acetoxy-17-hydroxy-pregna-1,4-diene-3,20-dione
- DTXSID50191977
- [2-[(1S,2S,10S,11S,14R,15S,17S)-14-hydroxy-2,15-dimethyl-5-oxo-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-14-yl]-2-oxoethyl] acetate
- AKOS015901635
- Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-9,11-epoxy-17-hydroxy-, (9beta,11beta)-
-
- Inchi: 1S/C23H28O6/c1-13(24)28-12-18(26)22(27)9-7-16-17-5-4-14-10-15(25)6-8-20(14,2)23(17)19(29-23)11-21(16,22)3/h6,8,10,16-17,19,27H,4-5,7,9,11-12H2,1-3H3/t16-,17-,19-,20-,21-,22-,23+/m0/s1
- InChI Key: DBNHODAAFAHQNY-WWUWEVONSA-N
- SMILES: O1[C@H]2C[C@]3(C)[C@@](C(COC(C)=O)=O)(CC[C@H]3[C@@H]3CCC4=CC(C=C[C@]4(C)[C@@]132)=O)O
Computed Properties
- Exact Mass: 400.18900
- Monoisotopic Mass: 400.18858861g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 888
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 93.2Ų
Experimental Properties
- Density: 1.32
- PSA: 93.20000
- LogP: 2.28890
9b,11b-Epoxy-17,21-dihydroxypregna-1,4-diene-3,20-dione 21-acetate Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
38680-83-0 (9b,11b-Epoxy-17,21-dihydroxypregna-1,4-diene-3,20-dione 21-acetate) Related Products
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